Cas no 805230-76-6 (Tortuic acid B; Me ester)

• Product Name: Tortuic acid B; Me ester
• CAS No: 805230-76-6
• MF: C₄₁H₆₂O₈
• MW: 682.926193714142
• CID: 6737235
• Update Time: 2024-03-03

Tortuic acid B; Me ester Chemical and Physical Properties

Names and Identifiers

• (+)-Methyl tortuoate B
• methyl tortuoate B
• 805230-76-6
• Tortuic acid B; Me ester

• Inchi： 1S/C41H62O8/c1-23(2)29-20-33(43)26(5)12-10-11-24(3)18-34(44)30-19-28(7)38-31(41(30,21-35(29)45)39(46)48-9)17-25(4)13-15-32(42)27(6)14-16-37-40(8,47)22-36(38)49-37/h17,23-24,26-27,29-31,36-37,47H,10-16,18-22H2,1-9H3
• InChI Key： NQULTQJDLAINFX-UHFFFAOYSA-N
• SMILES： COC(C12C3C(C4OC(CCC(C(CCC(=C3)C)=O)C)C(O)(C)C4)=C(C)CC1C(=O)CC(C)CCCC(C)C(=O)CC(C(C)C)C(=O)C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 49
• XLogP3: 3.899

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquaterpenoids